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Introduction

Rubriflordilactone B is a complex, naturally occurring bisnortriterpenoid isolated from the
leaves and stems of Schisandra rubriflora. This molecule has garnered significant attention
within the scientific community due to its potent anti-HIV-1 activity. This technical guide
provides a detailed overview of the physical and chemical properties of Rubriflordilactone B,
its biological activity, and the experimental protocols for its isolation and characterization. A
notable aspect of Rubriflordilactone B's history is the structural ambiguity that arose from
differing crystallographic and initial NMR spectroscopic data, leading to the synthesis and
characterization of its stereocisomer, "pseudo-rubriflordilactone B". This guide will address this
key issue.

Physical and Chemical Properties

Rubriflordilactone B is a hexacyclic triterpenoid possessing a unique and intricate molecular
architecture. Its physical and chemical data are summarized below.

General Properties

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1246190#bc-rfq
https://www.benchchem.com/product/b1246190/docs?utm_src=pdf-body#rubriflordilactone-b-a-comprehensive-technical-guide
https://www.benchchem.com/product/b1246190/docs?utm_src=pdf-body#rubriflordilactone-b-a-comprehensive-technical-guide
https://www.benchchem.com/product/b1246190/docs?utm_src=pdf-body#rubriflordilactone-b-a-comprehensive-technical-guide
https://www.benchchem.com/product/b1246190/docs?utm_src=pdf-body#rubriflordilactone-b-a-comprehensive-technical-guide
https://www.benchchem.com/product/b1246190/docs?utm_src=pdf-body#rubriflordilactone-b-a-comprehensive-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1246190?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula C2sH3006 [1]
Molecular Weight 462.5 g/mol [1]
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Spectroscopic Data

The structural elucidation of Rubriflordilactone B has been a complex undertaking, primarily
due to the initial discrepancy between X-ray crystallography data and NMR spectra. The
structure confirmed by X-ray analysis is now accepted as Rubriflordilactone B, while the
compound corresponding to the initial NMR data has been identified as a stereoisomer.

1H and 13C NMR Data: Detailed NMR data for synthetic intermediates have been published. For
the final, structurally confirmed Rubriflordilactone B, researchers should refer to the
supporting information of the key synthetic papers for complete spectral assignments. The
complexity of the molecule leads to a highly detailed spectrum requiring 2D NMR techniques
for full assignment.[3][4]

X-ray Crystallography: The definitive structure of Rubriflordilactone B was established
through X-ray crystallographic analysis. The crystal structure data is available from the
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Cambridge Crystallographic Data Centre (CCDC).

Crystallographic Data Value Source

CCDC Number 288109 [1]

Biological Activity: Anti-HIV-1 Properties

Rubriflordilactone B has demonstrated significant biological activity as an inhibitor of the
Human Immunodeficiency Virus type 1 (HIV-1).[1]

In Vitro Anti-HIV-1 Activi

Assay Metric Value Source
Anti-HIV-1 Activity ECso 9.75 pg/mL [5]
Cytotoxicity Sl (Selectivity Index) 12.39 [5]

The anti-HIV activity of Rubriflordilactone B is attributed to its ability to inhibit viral replication.
[5] The precise mechanism of action is still under investigation, but it is believed to interfere
with key stages of the HIV-1 life cycle.

Experimental Protocols

Isolation of Rubriflordilactone B from Schisandra
rubriflora

The following is a generalized protocol based on published methods for the isolation of
Rubriflordilactone B.

Workflow for Isolation
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(Dried and powdered leaves and stems of Schisandra rubriflora)

'

(Extraction with organic solvents (e.g., 95% EtOH))

'

(Concentration of the extract under reduced pressure)

'

( Partitioning between different solvents (e.g., EtOAc and HzO))

'

(Silica gel column chromatography]

(Repeated column chromatography (e.g., Sephadex LH-20, RP-lS))
[Preparative HPLC)
[Crystallization]

Pure Rubriflordilactone B
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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